Cas no 14159-48-9 (2-Propanesulfonic acid)

2-Propanesulfonic acid is a versatile sulfonic acid derivative widely used in organic synthesis and industrial applications. Its strong acidity and water solubility make it valuable as a catalyst, particularly in esterification and alkylation reactions. The compound’s stable sulfonate group enhances its utility in producing surfactants, dyes, and pharmaceuticals. It also serves as an intermediate in the synthesis of specialty chemicals, offering efficient reactivity under mild conditions. Its compatibility with aqueous and organic systems broadens its applicability in research and manufacturing processes. The product is characterized by high purity and consistent performance, ensuring reliability in demanding chemical applications.
2-Propanesulfonic acid structure
2-Propanesulfonic acid structure
Product Name:2-Propanesulfonic acid
CAS No:14159-48-9
MF:C3H8O3S
MW:124.158820152283
CID:181731
PubChem ID:79392
Update Time:2025-07-19

2-Propanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propanesulfonic acid
    • propane-2-sulphonic acid
    • propane-2-sulfonic acid
    • Einecs 238-001-5
    • HY79DZ5K84
    • 1-METHYLETHANESULFONIC ACID
    • CS-0529655
    • Q27131585
    • 14159-48-9
    • InChI=1/C3H8O3S/c1-3(2)7(4,5)6/h3H,1-2H3,(H,4,5,6
    • DTXSID00161766
    • 5399-58-6
    • Propane sulfate
    • UNII-HY79DZ5K84
    • isopropylsulfonic acid
    • SCHEMBL5354
    • CHEBI:62079
    • Dimethylsulfomethan
    • isopropanesulfonic acid
    • NS00084815
    • Inchi： 1S/C3H8O3S/c1-3(2)7(4,5)6/h3H,1-2H3,(H,4,5,6)
    • InChI Key： HNDXKIMMSFCCFW-UHFFFAOYSA-N
    • SMILES： S(C(C)C)(=O)(=O)O

Computed Properties

  • Exact Mass: 124.01944
  • Monoisotopic Mass: 124.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.1870
  • Melting Point: -37°C
  • Boiling Point: 200.95°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.4332 (estimate)
  • PSA: 54.37

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2-Propanesulfonic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:14159-48-9)2-Propanesulfonic acid
Order Number:A950328
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:07
Price ($):842.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14159-48-9)2-Propanesulfonic acid
A950328
Purity:99%
Quantity:1g
Price ($):842.0
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